Cas no 1150271-36-5 (3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester)

3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester is a specialized boronic ester compound widely used in Suzuki-Miyaura cross-coupling reactions. Its key structural features include a t-butyldimethylsilyl (TBS) protecting group, which enhances stability, and a trifluoromethoxy substituent, contributing to unique electronic properties. The pinacol ester moiety improves handling and shelf-life by mitigating boronic acid decomposition. This reagent is particularly valuable in pharmaceutical and agrochemical synthesis, where its sterically hindered design enables selective coupling with aryl halides. The trifluoromethoxy group further enhances lipophilicity, making it useful in designing bioactive molecules. Its compatibility with diverse reaction conditions and functional groups makes it a versatile intermediate in complex organic transformations.

3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester structure

1150271-36-5 structure

Product Name:3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester

CAS No:1150271-36-5

MF:C₁₉H₃₀BF₃O₄Si

MW:418.330817699432

MDL:MFCD12026067

CID:857367

PubChem ID:46739126

Update Time:2025-06-09

3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid,pinacol ester
- t-Butyldimethyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy)silane
- tert-butyl-dimethyl-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy]silane
- A-5145
- I04-5872
- 3-(tert-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester
- tert-butyldimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxysilane
- 3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester
- 1,3,2-Dioxaborolane, 2-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-
- AKOS015893571
- tert-butyldimethyl[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy]silane
- MFCD12026067
- DTXSID70674757
- G74607
- J-003186
- tert-Butyl(dimethyl)[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy]silane
- 1150271-36-5
- BS-19412
- tert-Butyldimethyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy)silane
- CS-0176815
- 3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester
- MDL： MFCD12026067
- Inchi： 1S/C19H30BF3O4Si/c1-16(2,3)28(8,9)25-15-11-13(10-14(12-15)24-19(21,22)23)20-26-17(4,5)18(6,7)27-20/h10-12H,1-9H3
- InChI Key： HRJDVIZLZYOVBZ-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC(F)(F)F

Computed Properties

Exact Mass: 418.19600
Monoisotopic Mass: 418.1958506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

PSA: 36.92000
LogP: 5.26840

3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B699283-25mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester	1150271-36-5		25mg	$ 64.00	2023-04-18
TRC	B699283-50mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester	1150271-36-5		50mg	$ 92.00	2023-04-18
TRC	B699283-100mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester	1150271-36-5		100mg	$ 144.00	2023-04-18
TRC	B699283-250mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic Acid Pinacol Ester	1150271-36-5		250mg	$ 253.00	2023-04-18
abcr	AB273601-250 mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester, 98%; .	1150271-36-5	98%	250 mg	€246.00	2023-07-20
abcr	AB273601-1 g	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester, 98%; .	1150271-36-5	98%	1 g	€518.00	2023-07-20
Chemenu	CM205154-1g	tert-Butyldimethyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethoxy)phenoxy)silane	1150271-36-5	95%	1g	$438	2023-02-03
SHENG KE LU SI SHENG WU JI SHU	sc-310361-250 mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester,	1150271-36-5		250MG	￥2,256.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-310361A-1 g	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester,	1150271-36-5		1g	￥4,024.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-310361-250mg	3-(t-Butyldimethysilyloxy)-5-trifluoromethoxyphenylboronic acid, pinacol ester,	1150271-36-5		250mg	￥2256.00	2023-09-05